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Compound of Interest

Compound Name: (1S,2S)-2-Methoxycyclohexanol

Cat. No.: B1148471

Introduction

(1S,2S)-2-Methoxycyclohexanol is a chiral organic compound that serves as a crucial
building block and intermediate in various fields, most notably in the pharmaceutical and
agrochemical industries.[1][2] Its stereospecific structure is fundamental to its utility, enabling
the synthesis of complex, enantiomerically pure molecules.[1] This guide provides a detailed
examination of the chirality of (1S,2S)-2-Methoxycyclohexanol, its physicochemical
properties, synthesis, and applications, with a focus on experimental and technical data
relevant to researchers and professionals in drug development.

Chirality of (1S,2S)-2-Methoxycyclohexanol

The chirality of (1S,2S)-2-Methoxycyclohexanol arises from the presence of two
stereocenters on the cyclohexane ring. These are the carbon atoms bonded to the hydroxyl (-
OH) group and the methoxy (-OCH3) group. The specific spatial arrangement of these
substituents, designated as (1S,2S) according to the Cahn-Ingold-Prelog (CIP) priority rules,
defines its unique three-dimensional structure and its non-superimposable mirror image, the
(1R,2R)-enantiomer.

The "trans" configuration, where the hydroxyl and methoxy groups are on opposite faces of the
cyclohexane ring, is a key feature of this molecule.[3][4] This specific stereochemistry is critical
for its role as a chiral auxiliary and in stereoselective synthesis, where it influences the
stereochemical outcome of reactions to produce a desired enantiomer of the target molecule.

[2]
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Physicochemical Properties

A summary of the key physicochemical properties of (1S,2S)-2-Methoxycyclohexanol is
presented in the table below.

Property Value

Molecular Formula C7H1402[1][2][3]

Molecular Weight 130.18 g/mol [1][2][3]

CAS Number 134108-92-2[1][2][3]

IUPAC Name (1S,2S)-2-methoxycyclohexan-1-ol[2]
Appearance Colorless liquid[5]

Boiling Point 195 °C[1]

Density 1.015 g/cm3[1]

Refractive Index 1.4595[1]

Storage Temperature 2-8 °C[1]

Synthesis and Stereocontrol

The synthesis of enantiomerically pure (1S,2S)-2-Methoxycyclohexanol is a critical process
for its application in stereoselective synthesis. Methods often involve the stereoselective
reduction of a corresponding ketone or the resolution of a racemic mixture. One notable
application is its role as a key chiral intermediate in the synthesis of tricyclic B-lactam
antibiotics.[2][6]

lllustrative Synthetic Workflow

The following diagram illustrates a generalized workflow for obtaining enantiomerically pure
(1S,2S)-2-Methoxycyclohexanol.
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Generalized Synthetic Workflow for (1S,2S)-2-Methoxycyclohexanol
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Caption: Generalized workflow for the synthesis of (1S,2S)-2-Methoxycyclohexanol.

Applications in Drug Development and Organic
Synthesis

The well-defined stereochemistry of (1S,2S)-2-Methoxycyclohexanol makes it a valuable
chiral building block in the synthesis of pharmaceuticals and agrochemicals.[1][2] Its primary
applications are detailed below.
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Logical Relationship of Applications

Applications of (1S,2S)-2-Methoxycyclohexanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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